Cas no 1261881-28-0 (2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261881-28-0
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4986507
• Update Time: 2025-11-04

2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-10-9(5-6-18-11(10)14)7-1-3-8(4-2-7)19-12(15,16)17/h1-6H
• InChI Key： KWUVRQPXIIGERG-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C=CC(=CC=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine

Research Brief on 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261881-28-0): Recent Advances and Applications

The compound 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261881-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core substituted with chloro and trifluoromethoxyphenyl groups, exhibits promising potential in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. The presence of the trifluoromethoxy group enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The compound was utilized as a precursor to synthesize derivatives that demonstrated potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve selectivity and reduce off-target effects, addressing a critical challenge in targeted cancer therapies. Molecular docking simulations further revealed its favorable interactions with the ATP-binding site of EGFR, underscoring its potential as a lead compound for further optimization.

Another notable application of 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine was reported in the field of antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a series of pyridine-based analogs designed to combat multidrug-resistant bacterial strains. The analogs exhibited broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The trifluoromethoxy moiety was found to enhance membrane permeability and disrupt bacterial efflux pumps, a mechanism that contributes to its efficacy against resistant strains. These findings suggest that the compound could serve as a promising starting point for the development of next-generation antibiotics.

Beyond its therapeutic applications, 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine has also been explored in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of fungicides targeting Botrytis cinerea, a pathogen responsible for significant crop losses. The compound's structural features, particularly the electron-withdrawing chloro and trifluoromethoxy groups, contribute to its stability under field conditions and its ability to interfere with fungal cell wall biosynthesis. This dual functionality—both as a pharmaceutical and agrochemical intermediate—highlights its versatility and commercial potential.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine. Recent efforts have focused on improving yield and purity through innovative catalytic methods, such as palladium-catalyzed cross-coupling reactions, as described in a 2024 Organic Process Research & Development article. Additionally, computational studies are underway to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which will be critical for its transition from preclinical to clinical stages. Future research directions may include exploring its potential in combination therapies and expanding its applications to other disease areas, such as neurodegenerative disorders.

In conclusion, 2,3-Dichloro-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS: 1261881-28-0) represents a multifaceted compound with significant implications for drug discovery, antimicrobial development, and agrochemical innovation. Its unique chemical properties and demonstrated bioactivity make it a compelling subject for ongoing and future research. As synthetic methodologies advance and its mechanistic understanding deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical biology and medicine.